1. Home
  2. Product
  3. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0776363
InChI: InChI=1S/C18H22FNO2/c1-3-10-20-12-15-6-9-17(18(11-15)21-2)22-13-14-4-7-16(19)8-5-14/h4-9,11,20H,3,10,12-13H2,1-2H3
SMILES: CCCNCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC
Molecular Formula: C18H22FNO2
Molecular Weight: 303.4 g/mol

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine

CAS No.:

Cat. No.: VC0776363

Molecular Formula: C18H22FNO2

Molecular Weight: 303.4 g/mol

* For research use only. Not for human or veterinary use.

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}-N-propylamine -

Specification

Molecular Formula C18H22FNO2
Molecular Weight 303.4 g/mol
IUPAC Name N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]propan-1-amine
Standard InChI InChI=1S/C18H22FNO2/c1-3-10-20-12-15-6-9-17(18(11-15)21-2)22-13-14-4-7-16(19)8-5-14/h4-9,11,20H,3,10,12-13H2,1-2H3
Standard InChI Key HQJDHVIZUAZOLH-UHFFFAOYSA-N
SMILES CCCNCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC
Canonical SMILES CCCNCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19